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Compound of Interest

Compound Name: BMS-986235

Cat. No.: B6171950 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals working with Bristol Myers Squibb (BMS) TYK2 inhibitors.

Below you will find troubleshooting guides and frequently asked questions (FAQs) regarding

the solubility and stability of these compounds in DMSO, along with detailed experimental

protocols.

Important Note on Compound Identification
It has come to our attention that there may be some confusion regarding the specific BMS

compound that acts as a TYK2 inhibitor. Our database indicates that BMS-986235 is a

selective Formyl Peptide Receptor 2 (FPR2) agonist and not a TYK2 inhibitor.[1][2]

It is highly probable that users interested in a BMS TYK2 inhibitor are referring to BMS-986165,

also known as Deucravacitinib. This document will focus on providing technical support for

BMS-986165. Other potent and selective TYK2 inhibitors from BMS include BMS-986202.[3][4]

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of BMS-986165

(Deucravacitinib)?

A1: The recommended solvent for preparing a stock solution of BMS-986165 is high-purity,

anhydrous Dimethyl Sulfoxide (DMSO).[5][6][7][8][9]

Q2: What is the solubility of BMS-986165 in DMSO?
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A2: BMS-986165 exhibits good solubility in DMSO. However, the reported solubility can vary

slightly between suppliers. It is crucial to use fresh, anhydrous DMSO as moisture absorption

can reduce solubility.[5] For optimal results, sonication is also recommended.[7]

Solubility of BMS-986165 in DMSO

Supplier
Reported Solubility
(mg/mL)

Reported Solubility (mM)

Selleck Chemicals 30 mg/mL 70.51 mM

InvivoChem ~33.33 mg/mL ~78.34 mM

TargetMol 84.2 mg/mL 197.9 mM

MedChemExpress 10 mM * 1 mL in DMSO 10 mM

Cayman Chemical 1 mg/mL -

Q3: How should I store the BMS-986165 stock solution in DMSO?

A3: For long-term stability, the DMSO stock solution of BMS-986165 should be stored at -80°C.

For shorter-term storage, -20°C is acceptable. It is highly recommended to aliquot the stock

solution into single-use vials to avoid repeated freeze-thaw cycles, which can lead to

compound degradation.[7][10]

Storage Recommendations for BMS-986165 in DMSO

Temperature Duration

-80°C Up to 1 year

-20°C Up to 1 month

Q4: I am observing precipitation when diluting my BMS-986165 DMSO stock solution into an

aqueous medium for my experiment. What should I do?

A4: This is a common issue as BMS-986165 is insoluble in water.[5][8] To avoid precipitation, it

is important to use a step-wise dilution method and consider the use of co-solvents, especially
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for in vivo studies. Ensure the final concentration of DMSO in your cell-based assays is low

(typically <0.5%) to avoid solvent-induced toxicity. For animal experiments, formulations with

co-solvents like PEG300 and Tween 80 are often necessary.[5][6]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Compound powder does not

fully dissolve in DMSO.

1. Use of old or non-anhydrous

DMSO.2. Insufficient mixing.

1. Always use fresh, high-

purity, anhydrous DMSO.[5]2.

Vortex the solution for several

minutes. If dissolution is still

incomplete, use an ultrasonic

bath to aid solubilization.[7][10]

Precipitate forms upon dilution

in aqueous buffer.

1. Low aqueous solubility of

BMS-986165.2. High final

concentration of the

compound.

1. Perform serial dilutions.

First, make an intermediate

dilution in DMSO before the

final dilution into your aqueous

buffer.2. Increase the volume

of the final aqueous solution to

lower the compound

concentration.

Inconsistent results in cell-

based assays.

1. Compound degradation due

to improper storage.2.

Inaccurate concentration due

to precipitation.

1. Aliquot stock solutions to

avoid freeze-thaw cycles and

store at -80°C.[7][10]2. After

final dilution, visually inspect

the solution for any precipitate

before adding it to your cells.

Centrifuge the solution and

use the supernatant if

necessary.

Difficulty in preparing a stable

formulation for in vivo studies.

The compound is not stable or

soluble in a simple aqueous

vehicle.

A co-solvent system is

required. A common

formulation is a mixture of

DMSO, PEG300, Tween 80,

and saline. The order of

addition is critical.[5][6]
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Experimental Protocols
Protocol 1: Preparation of BMS-986165 Stock Solution in
DMSO
Materials:

BMS-986165 (Deucravacitinib) powder

Anhydrous, high-purity DMSO

Sterile, conical-bottom microcentrifuge tubes

Calibrated micropipettes

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Allow the vial of BMS-986165 powder to equilibrate to room temperature before opening to

prevent condensation.

Weigh the desired amount of powder and transfer it to a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM or 30 mg/mL).

Vortex the tube for 2-3 minutes to facilitate dissolution.

If the solution is not clear, place it in an ultrasonic bath for 5-10 minutes.

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquot the stock solution into single-use volumes in sterile tubes.

Store the aliquots at -80°C for long-term storage.
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Stock Solution Preparation

Equilibrate Powder Add DMSO Vortex Sonicate (Optional) Aliquot Store at -80C

Click to download full resolution via product page

Caption: Workflow for preparing a BMS-986165 DMSO stock solution.

Protocol 2: Preparation of an In Vivo Formulation
Materials:

BMS-986165 DMSO stock solution (e.g., 25 mg/mL)

PEG300

Tween 80

Saline (0.9% NaCl)

Sterile conical tubes

Calibrated micropipettes

Vortex mixer

Procedure (for a final formulation of 10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline):

In a sterile conical tube, add the required volume of PEG300.

Add the required volume of the BMS-986165 DMSO stock solution to the PEG300 and

vortex thoroughly until the solution is homogenous.

Add the required volume of Tween 80 and vortex again to ensure complete mixing.
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Finally, add the required volume of saline and vortex until a clear and uniform solution is

obtained.

This formulation should be prepared fresh before each use.

Start

Add PEG300

End

Add DMSO Stock & Vortex

Add Tween 80 & Vortex

Add Saline & Vortex

Click to download full resolution via product page

Caption: Workflow for preparing an in vivo formulation of BMS-986165.

TYK2 Signaling Pathway
BMS-986165 is an allosteric inhibitor of Tyrosine Kinase 2 (TYK2), a member of the Janus

Kinase (JAK) family.[5][6] TYK2 plays a crucial role in the signaling pathways of several key

cytokines involved in immune and inflammatory responses, including Type I interferons (IFN-α/
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β), IL-12, and IL-23.[11][12][13][14][15] By binding to the pseudokinase (JH2) domain of TYK2,

BMS-986165 stabilizes the enzyme in an inactive conformation, thereby blocking downstream

signaling cascades.[7][16]
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Caption: Simplified TYK2 signaling pathway and the inhibitory action of BMS-986165.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8790287/
https://www.learnabouttyk2.com/
https://www.immunologypathways.com/immune-signaling-pathways/tyk2
https://www.revvity.com/blog/tyk2-presents-attractive-target-treatment-autoimmune-and-inflammatory-diseases
https://www.bms.com/assets/bms/us/en-us/pdf/tyk2-pathway-fact-sheet.pdf
https://www.targetmol.com/compound/deucravacitinib
https://www.medchemexpress.com/BMS-986165.html
https://www.benchchem.com/product/b6171950?utm_src=pdf-body-img
https://www.benchchem.com/product/b6171950?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6171950?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. drughunter.com [drughunter.com]

2. Discovery of BMS-986235/LAR-1219: A Potent Formyl Peptide Receptor 2 (FPR2)
Selective Agonist for the Prevention of Heart Failure - PubMed [pubmed.ncbi.nlm.nih.gov]

3. Discovery of BMS-986202: A Clinical Tyk2 Inhibitor that Binds to Tyk2 JH2 - PubMed
[pubmed.ncbi.nlm.nih.gov]

4. medchemexpress.com [medchemexpress.com]

5. selleckchem.com [selleckchem.com]

6. Deucravacitinib (BMS-986165) | TYK2 (tyrosine kinase 2) inhibitor | CAS 1609392-27-9
|BMS986165; Tyk2-IN-4 | InvivoChem [invivochem.com]

7. Deucravacitinib | BMS-986165 | TYK2 Inhibitor | TargetMol [targetmol.com]

8. selleck.co.jp [selleck.co.jp]

9. Bms-986165 supplier | CAS 1609392-27-9 | TYK2 inhibitor | AOBIOUS [aobious.com]

10. benchchem.com [benchchem.com]

11. Current understanding of the role of tyrosine kinase 2 signaling in immune responses -
PMC [pmc.ncbi.nlm.nih.gov]

12. The Role of TYK2 in Immunology [learnabouttyk2.com]

13. TYK2 Tyrosine Kinase 2 Pathway [immunologypathways.com]

14. revvity.com [revvity.com]

15. bms.com [bms.com]

16. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Technical Support Center: BMS TYK2 Inhibitors].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6171950#bms-986235-solubility-and-stability-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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